Cas no 1928-76-3 (6-Chloro-9-benzylpurine)

• Product Name: 6-Chloro-9-benzylpurine
• CAS No: 1928-76-3
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• MDL: MFCD00127805
• CID: 155108
• PubChem ID: 230631
• Update Time: 2025-04-19

6-Chloro-9-benzylpurine Chemical and Physical Properties

Names and Identifiers

• 9-Benzyl-6-chloro-9H-purine
• 6-CHLORO-9-BENZYLPURINE
• 9H-Purine,6-chloro-9-(phenylmethyl)-
• 9-benzyl-6-chloropurine
• NSC-25716
• MFCD00127805
• A912461
• J-012485
• AKOS003621319
• 9-benzyl 6-chloro purine
• NKEFCVAMNJICJZ-UHFFFAOYSA-N
• SCHEMBL2980291
• 9H-Purine, 6-chloro-9-(phenylmethyl)-
• 9-Benzyl-6-chloro-9H-purine, AldrichCPR
• DS-7488
• DTXSID30282397
• AM807660
• 1928-76-3
• NSC25716
• FT-0664588
• CS-0200142
• CHEMBL7944
• DB-081555
• 9-Benyl-6-chloro-9H-purine
• 6-Chloro-9-benzylpurine

• MDL： MFCD00127805
• Inchi： 1S/C12H9ClN4/c13-11-10-12(15-7-14-11)17(8-16-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： NKEFCVAMNJICJZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.05200
• Monoisotopic Mass: 244.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.6A^2

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.4
• Melting Point: 86-87°C
• Boiling Point: 441°C at 760 mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.706
• PSA: 43.60000
• LogP: 2.52800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Chloro-9-benzylpurine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C